3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-methoxy-7-methylquinolin-3-yl)-5-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14N4O2/c1-11-3-4-13-10-14(18(23-2)20-15(13)9-11)16-21-17(24-22-16)12-5-7-19-8-6-12/h3-10H,1-2H3
• InChI Key: WIDMWXYAWHVOMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C=C2C=C1)C3=NOC(=N3)C4=CC=NC=C4)OC
• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol

Description

3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that has a unique chemical structure, making it an interesting subject for scientific exploration.

Mechanism of Action

The mechanism of action of 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed that this compound works by inhibiting the activity of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole has several biochemical and physiological effects. This compound has been found to have anti-inflammatory, antioxidant, and antimicrobial properties. It has also been shown to induce apoptosis (cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole in lab experiments is its unique chemical structure, which makes it an interesting subject for scientific exploration. However, one of the limitations of using this compound is its complex synthesis process, which makes it challenging to produce in large quantities.

Future Directions

There are several future directions for research on 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole. One of the significant areas of research is the development of new drugs based on this compound. Researchers are also exploring the potential applications of this compound in the field of nanotechnology, where it can be used in the development of new materials and devices. Additionally, there is a growing interest in studying the environmental impact of this compound and its potential use in environmental remediation.
Conclusion:
In conclusion, 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research. This compound has several potential applications in various fields, including drug development, nanotechnology, and environmental remediation. While there is still much to be learned about the mechanism of action and biochemical and physiological effects of this compound, the future looks promising for its use in scientific research.

Synthesis Methods

The synthesis of 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole is a complex process that involves several steps. One of the commonly used methods for synthesizing this compound is the reaction between 2-methoxy-7-methylquinoline-3-carboxylic acid hydrazide and 4-pyridinecarboxylic acid hydrazide in the presence of phosphorus oxychloride. This reaction leads to the formation of 3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole.

Scientific Research Applications

3-(2-methoxy-7-methylquinolin-3-yl)-5-(pyridin-4-yl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. One of the significant areas of research is its use in the development of new drugs. This compound has shown promising results in the treatment of various diseases, including cancer, bacterial and fungal infections, and inflammation.